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Introduction
Rescalure, the synthetic pheromone of the California red scale (Aonidiella aurantii), has

emerged as a promising tool for integrated pest management (IPM) in citrus and other

susceptible crops. This technical guide provides a comprehensive overview of the initial

feasibility studies of Rescalure for pest control, focusing on its efficacy, the experimental

protocols used for its evaluation, and the underlying biological mechanisms. The primary mode

of action for Rescalure is mating disruption, an environmentally benign technique that reduces

pest populations by interfering with their chemical communication, thereby preventing

successful reproduction.[1][2] This document is intended to serve as a resource for

researchers, scientists, and professionals involved in the development of novel pest control

strategies.

Quantitative Data from Feasibility Studies
Initial field trials have demonstrated the significant potential of Rescalure-based mating

disruption in controlling California red scale populations. The efficacy of this approach is

typically measured by two key metrics: the reduction in the capture of male scales in

pheromone-baited traps and the decrease in fruit damage.

Efficacy of Rescalure in Reducing Male Trap Captures
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The disruption of chemical communication is directly assessed by the reduction of male insects

captured in traps baited with synthetic pheromones. A significant decrease in captures within

treated plots compared to untreated control plots indicates successful mating disruption.

Study
Pheromone Load

per Dispenser

Application Rate

(dispensers/ha)

Reduction in Male

Captures (%)

Vacas et al. (2009) 50 mg 400 Significant reduction

Vacas et al. (2009) 100 mg 400 Significant reduction

Vacas et al. (2010) -

Trial 1
Not Specified Not Specified

98% (during 2nd

flight), 94.1% (during

3rd flight)[3]

Vacas et al. (2010) -

Trial 2
Not Specified Not Specified

93.5% (during 2nd

flight), 82.9% (during

3rd flight)[3]

Vacas et al. (2010) -

Trial 3
Not Specified Not Specified

76.7% (during 2nd

flight), 68.1% (during

3rd flight)[3]

Grafton-Cardwell et al.

(2021)

Not Specified

(CheckMate® CRS)
Not Specified

90% (average

cumulative reduction)

[4][5]

Efficacy of Rescalure in Reducing Crop Damage
The ultimate measure of a pest control strategy's success is its ability to reduce crop damage.

Studies have consistently shown that mating disruption with Rescalure leads to a significant

decrease in the percentage of infested fruit.
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Study
Pheromone Load

per Dispenser

Application Rate

(dispensers/ha)

Reduction in Fruit

Damage (%)

Vacas et al. (2009) 50 mg & 100 mg 400 ~70%[6]

Vacas et al. (2010) -

Trial 1
Not Specified Not Specified

~70% (compared to

an oil-treated plot)[3]

Vacas et al. (2010) -

Trial 2
Not Specified Not Specified

~60% (compared to

an untreated plot)[3]

Vacas et al. (2010) -

Trial 3
Not Specified Not Specified

~80% (compared to

an untreated plot)[3]

Grafton-Cardwell et al.

(2021)

Not Specified

(CheckMate® CRS)
Not Specified

75% (reduction in

highly infested fruit)[4]

[5]

Experimental Protocols
The evaluation of Rescalure's efficacy relies on well-defined experimental protocols conducted

in commercial orchards. These protocols are designed to quantify the impact of mating

disruption on the target pest population and the resulting crop protection.

Field Trial Design
Site Selection: Trials are conducted in commercial citrus orchards with a known history of

California red scale infestation.

Plot Establishment: Large, unreplicated plots are typically used for mating disruption trials

due to the nature of pheromone dispersal. A treated plot receiving the Rescalure dispensers

is established alongside an untreated control plot. To minimize interference, a significant

buffer zone is maintained between the plots.

Dispenser Application: Pheromone dispensers are manually placed within the tree canopy at

a predetermined density (e.g., 180 to 600 dispensers per acre).[7][8] Dispensers are typically

hung on branches at a height of approximately 6 feet.[1] The application is timed to coincide

with the first male flight of the season.
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Efficacy Assessment
Male Flight Monitoring:

Pheromone-baited sticky traps are deployed in both the treated and control plots to

monitor the male California red scale population.

Traps are checked weekly, and the number of captured males is recorded.

The percentage of reduction in male captures in the treated plot compared to the control

plot is calculated to determine the level of mating disruption.

Fruit Damage Assessment:

At the end of the growing season, a random sample of fruit is collected from a

predetermined number of trees in both the treated and control plots.

Each fruit is inspected for the presence of California red scale, and the level of infestation

is categorized (e.g., uninfested, moderately infested, highly infested).

The percentage of damaged fruit in the treated plot is compared to the control plot to

evaluate the effectiveness of the treatment in preventing crop loss.

External Environment

Antennal Sensillum Olfactory Sensory Neuron (OSN) Brain

Rescalure
(Pheromone Molecule)

Sensillar PoresEnters Odorant-Binding
Protein (OBP)Sensillum Lymph OBP-Pheromone

Complex

Binds
Olfactory Receptor (OR)

(ORx + Orco)
Transports to Ion Channel Opening

Activates
Neuron Depolarization

Causes
Action Potential

Generates
Antennal LobeTransmits to Behavioral Response

(Mating Disruption)

Processed, leading to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1610670?utm_src=pdf-body-img
https://www.benchchem.com/product/b1610670?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines
/ UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]

2. apvma.gov.au [apvma.gov.au]

3. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera:
Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae)
in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. The first account of the mating disruption technique for the control of California red scale,
Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers |
Bulletin of Entomological Research | Cambridge Core [cambridge.org]

7. suterra.com [suterra.com]

8. Efficacy of a new sepiolite pheromone dispenser for the controlof California red scale
populations on citrus - IOBC-WPRS [iobc-wprs.org]

To cite this document: BenchChem. [Initial Feasibility of Rescalure for Pest Control: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610670#initial-feasibility-studies-of-rescalure-for-
pest-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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